Cas no 2227807-14-7 (rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2227807-14-7
• MF: C₂₈H₂₇NO₄
• MW: 441.51828789711
• CID: 6190875
• PubChem ID: 165525942
• Update Time: 2025-06-30

rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1454885
• rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2227807-14-7

• Inchi： 1S/C28H27NO4/c1-17-11-12-19(13-18(17)2)24-14-29(15-25(24)27(30)31)28(32)33-16-26-22-9-5-3-7-20(22)21-8-4-6-10-23(21)26/h3-13,24-26H,14-16H2,1-2H3,(H,30,31)/t24-,25+/m0/s1
• InChI Key： FOXQLIGDCDLKQX-LOSJGSFVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC(C)=C(C)C=2)C1)=O

Computed Properties

• Exact Mass: 441.19400834g/mol
• Monoisotopic Mass: 441.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Rac-(3R,4S)-4-(3,4-Dimethylphenyl)-1-{(9H-Fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid, identified by the CAS number 2227807-14-7, is a complex organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is notable for its intricate stereochemistry and functional groups, which contribute to its unique properties and potential uses. The rac designation indicates that the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral centers present in the molecule.

The core structure of this compound is a pyrrolidine ring, a five-membered cyclic amine. Attached to this ring are several substituents that play crucial roles in its chemical behavior. The (3R,4S) stereochemistry refers to the specific spatial arrangement of these substituents around the chiral centers at positions 3 and 4 of the pyrrolidine ring. At position 4, there is a 3,4-dimethylphenyl group, which introduces aromaticity and additional steric effects into the molecule. This group is derived from toluene derivatives and is known for its stability and reactivity in certain chemical reactions.

At position 1 of the pyrrolidine ring, there is a (9H-fluoren-9-yl)methoxycarbonyl group. This substituent is a protective group commonly used in peptide synthesis and organic synthesis to temporarily block reactive sites on molecules. The fluorenylmethoxycarbonyl (Fmoc) group is particularly useful due to its stability under basic conditions and its ability to be selectively removed under acidic conditions. This makes it an invaluable tool in solid-phase synthesis and other synthetic strategies.

Recent advancements in stereochemistry and asymmetric synthesis have led to increased interest in compounds like rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid. Researchers have been exploring the potential of such molecules in drug discovery, particularly in the development of chiral catalysts and enantioselective reactions. The presence of multiple chiral centers in this compound makes it a promising candidate for studying stereochemical outcomes in various reaction pathways.

In terms of applications, this compound has shown promise in peptide synthesis due to its ability to serve as a building block for more complex structures. The Fmoc group's reactivity allows for precise control over the synthesis process, enabling the creation of biologically active molecules with high fidelity. Additionally, the aromatic 3,4-dimethylphenyl group contributes to the molecule's electronic properties, making it suitable for use in materials science applications such as organic electronics.

Recent studies have also highlighted the potential of this compound in medicinal chemistry. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for exploring new drug delivery systems and therapeutic agents. Researchers are particularly interested in its ability to interact with biological systems through non-covalent interactions such as hydrogen bonding and π-π stacking.

From an analytical standpoint, the characterization of rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and stereochemistry, enabling researchers to better understand its behavior in different chemical environments.

In conclusion, rac-(3R,4S)-4-(3,4-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No: 2227807-14-7) is a versatile compound with significant potential across multiple disciplines. Its intricate structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex molecular systems.